Cas no 13141-43-0 (2-(Pyridin-2-ylethynyl)aniline)
2-(Pyridin-2-ylethynyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pyridin-2-ylethynyl)aniline
- 2-(2-pyridin-2-ylethynyl)aniline
- 2-(2'-pyridinylethynyl)aniline
- 2-(2-pyridinylethynyl)aniline
- 2-(2-pyridylethynyl)aniline
- 2-(pyridine-2-ylethynyl)aniline
- 2-[(2-pyridinyl)ethynyl]aniline
- 2-pyridin-2-ylethynyl-aniline
- AK147951
- o-[2-(pyridin-2-yl)ethynyl]aniline
- 13141-43-0
- 2-[2-(PYRIDIN-2-YL)ETHYNYL]ANILINE
- 2-[2-(2-Pyridinyl)ethynyl]benzenamine
- DTXSID201286619
-
- Inchi: 1S/C13H10N2/c14-13-7-2-1-5-11(13)8-9-12-6-3-4-10-15-12/h1-7,10H,14H2
- InChI Key: DJZQRJMEAUFRKL-UHFFFAOYSA-N
- SMILES: NC1C=CC=CC=1C#CC1C=CC=CN=1
Computed Properties
- Exact Mass: 194.0845
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91
2-(Pyridin-2-ylethynyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172011-1g |
2-(pyridin-2-ylethynyl)aniline |
13141-43-0 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM172011-1g |
2-(pyridin-2-ylethynyl)aniline |
13141-43-0 | 95% | 1g |
$405 | 2024-08-02 | |
| Alichem | A029191030-1g |
2-(Pyridin-2-ylethynyl)aniline |
13141-43-0 | 95% | 1g |
385.00 USD | 2021-06-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1806477-1g |
2-(Pyridin-2-ylethynyl)aniline |
13141-43-0 | 98% | 1g |
¥3717.00 | 2024-08-09 |
2-(Pyridin-2-ylethynyl)aniline Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(Pyridin-2-ylethynyl)aniline
Exploring the Properties and Applications of 2-(Pyridin-2-ylethynyl)aniline (CAS No. 13141-43-0)
2-(Pyridin-2-ylethynyl)aniline, also known by its CAS registry number 13141-43-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring connected via an ethynyl group to an aniline moiety, exhibits a range of intriguing properties that make it a valuable subject for research and development.
The molecular structure of 2-(Pyridin-2-ylethynyl)aniline is defined by the presence of a pyridine ring at the 2-position, which is linked to an aniline group through a triple bond (ethynyl group). This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various applications. Recent studies have highlighted its potential in the development of advanced materials, such as organic semiconductors and optoelectronic devices, due to its ability to facilitate efficient charge transport.
One of the most promising areas of research involving CAS No. 13141-43-0 is its application in drug discovery. The compound's unique electronic characteristics make it a valuable component in the design of novel pharmaceutical agents. For instance, researchers have explored its role as a building block for creating bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders.
The synthesis of 2-(Pyridin-2-ylethynyl)aniline has been optimized through innovative methodologies that emphasize sustainability and efficiency. Recent advancements in catalytic cross-coupling reactions have enabled chemists to synthesize this compound with high yield and precision. These methods not only reduce environmental impact but also pave the way for large-scale production, which is essential for its commercialization.
In terms of pharmacological studies, CAS No. 13141-43-0 has demonstrated remarkable bioactivity in preclinical models. Its ability to interact with specific biological targets has been extensively investigated, revealing potential therapeutic applications in areas such as inflammation, oxidative stress, and cellular signaling pathways. These findings underscore the importance of further research to fully harness its therapeutic potential.
Moreover, the compound's photophysical properties have made it an attractive candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Its ability to emit light upon excitation has been leveraged to develop more efficient and cost-effective lighting solutions, contributing to the broader goal of sustainable energy consumption.
Looking ahead, the continued exploration of 2-(Pyridin-2-ylethynyl)aniline is expected to yield even more groundbreaking discoveries. Its versatility as a chemical building block positions it as a key player in diverse fields, from materials science to medicine. As researchers delve deeper into its properties and applications, we can anticipate innovative solutions that address some of the most pressing challenges in modern society.
13141-43-0 (2-(Pyridin-2-ylethynyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)